Cas no 2107268-93-7 (1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol)

• Product Name: 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol
• CAS No: 2107268-93-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5819417
• PubChem ID: 165625799
• Update Time: 2025-06-07

1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• α-Ethenyl-3-methoxy-2-methylbenzenemethanol
• 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol
• EN300-1765851
• 2107268-93-7

• Inchi： 1S/C11H14O2/c1-4-10(12)9-6-5-7-11(13-3)8(9)2/h4-7,10,12H,1H2,2-3H3
• InChI Key： STMWMEFSIZNARR-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC=CC(OC)=C1C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 286.0±28.0 °C(Predicted)
• pka: 13.69±0.20(Predicted)

Additional information on 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol

1-(3-Methoxy-2-Methylphenyl)prop-2-en-1-ol: A Comprehensive Overview

1-(3-Methoxy-2-methylphenyl)prop-2-en-1-ol (CAS No. 2107268-93-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a methoxy-substituted methylphenyl group and an allylic alcohol moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol is C₁₀H₁₄O₂, and its molecular weight is approximately 166.21 g/mol. The compound can be synthesized through several methods, including the reaction of 3-methoxy-2-methylbenzaldehyde with allyltributyltin in the presence of a palladium catalyst. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the pharmaceutical industry, 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor to novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol exhibited potent anti-cancer activity against multiple cell lines, particularly those derived from breast and lung cancers. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways involved in cell proliferation and survival.

Beyond its pharmaceutical applications, 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol has also found use in materials science. Its unique molecular structure makes it an attractive candidate for the development of functional polymers and coatings. A 2024 study in Advanced Materials highlighted the use of this compound as a monomer in the synthesis of copolymers with enhanced thermal stability and mechanical strength. These copolymers have potential applications in electronics, automotive, and aerospace industries due to their superior performance characteristics.

The physical properties of 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol, such as its boiling point, melting point, and solubility, are crucial for its handling and application. The compound is typically a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

Safety considerations are essential when working with any chemical compound. While 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure safety. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 1-(3-methoxy-2-methylphenyl)prop-2-en-1-ol (CAS No. 2107268-93-7) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable physical properties make it an attractive intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.